3-bromo-N-[2-(2-thienyl)ethyl]benzenesulfonamide

• Molecular Formula: C12H12BrNO2S2
• Molecular Weight: 346.3 g/mol
• IUPAC Name: 3-bromo-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C12H12BrNO2S2/c13-10-3-1-5-12(9-10)18(15,16)14-7-6-11-4-2-8-17-11/h1-5,8-9,14H,6-7H2
• InChI Key: KKACUPLHFNMHCZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)S(=O)(=O)NCCC2=CC=CS2

Description

3-bromo-N-[2-(2-thienyl)ethyl]benzenesulfonamide is a chemical compound that has been widely used in scientific research for its unique properties. This compound is also known as BTEB and is a sulfonamide derivative. BTEB is commonly used in the field of medicinal chemistry, drug discovery, and biochemical research.

Mechanism of Action

The mechanism of action of BTEB is related to its ability to inhibit carbonic anhydrase IX. Carbonic anhydrase IX is an enzyme that is overexpressed in many types of cancer cells and is involved in the regulation of pH in cancer cells. BTEB inhibits the activity of carbonic anhydrase IX, leading to a disruption of pH regulation in cancer cells. This disruption of pH regulation can lead to a decrease in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
BTEB has been shown to have potent inhibitory activity against carbonic anhydrase IX, which is overexpressed in many types of cancer cells. BTEB has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, BTEB has been used as a tool compound to investigate the role of carbonic anhydrase IX in cancer progression.

Advantages and Limitations for Lab Experiments

One of the advantages of using BTEB in lab experiments is its high potency against carbonic anhydrase IX. BTEB has also been shown to have a high selectivity for carbonic anhydrase IX over other isoforms of carbonic anhydrase. However, one of the limitations of using BTEB in lab experiments is its low solubility in water, which can make it difficult to prepare solutions for experiments.

Future Directions

There are several future directions for the use of BTEB in scientific research. One direction is the development of BTEB derivatives with improved solubility and potency against carbonic anhydrase IX. Another direction is the investigation of the role of carbonic anhydrase IX in other diseases, such as diabetes and obesity. Finally, BTEB can be used as a tool compound to investigate the role of carbonic anhydrase IX in cancer metastasis and drug resistance.
Conclusion:
In conclusion, BTEB is a sulfonamide derivative that has been widely used in scientific research for its unique properties. BTEB has been shown to have potent inhibitory activity against carbonic anhydrase IX, which is overexpressed in many types of cancer cells. BTEB has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, BTEB has been used as a tool compound to investigate the role of carbonic anhydrase IX in cancer progression. There are several future directions for the use of BTEB in scientific research, including the development of BTEB derivatives with improved solubility and potency against carbonic anhydrase IX, the investigation of the role of carbonic anhydrase IX in other diseases, and the investigation of the role of carbonic anhydrase IX in cancer metastasis and drug resistance.

Synthesis Methods

The synthesis of BTEB involves the reaction of 3-bromoaniline and 2-thiophenylethylamine in the presence of sulfuric acid. The reaction mixture is then treated with sodium hydroxide to obtain the final product, BTEB. The yield of this reaction is usually high, and the purity of the final product can be improved by recrystallization.

Scientific Research Applications

BTEB has been widely used in scientific research for its unique properties. It has been found to have potent inhibitory activity against carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells. BTEB has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, BTEB has been used as a tool compound to investigate the role of CA IX in cancer progression.